1-(4-biphenylyl)-1-ethanone N-(3-methylphenyl)thiosemicarbazone

• IUPAC Name: 1-(3-methylphenyl)-3-[(Z)-1-(4-phenylphenyl)ethylideneamino]thiourea
• InChI: InChI=1S/C22H21N3S/c1-16-7-6-10-21(15-16)23-22(26)25-24-17(2)18-11-13-20(14-12-18)19-8-4-3-5-9-19/h3-15H,1-2H3,(H2,23,25,26)/b24-17-
• InChI Key: XXBNWTOZZHZZTN-ULJHMMPZSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NN=C(C)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=S)N/N=C(/C)\C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H21N3S
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

This involves a detailed look at how the compound is synthesized. It includes the starting materials, the reactions used, the conditions under which the reactions are carried out, and the yield of the final product.

Molecular Structure Analysis

This involves determining the compound’s molecular structure using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes the reactants, products, and conditions of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, and stability.

Mechanism of Action

If the compound is a drug or has some biological activity, this involves studying how the compound interacts with its target. It includes the compound’s binding site, its mode of binding, and the effect it has on the target’s function.

Safety and Hazards

This involves studying the compound’s toxicity, its potential for causing harm, and the precautions that should be taken when handling it.